2-({[5-(Hydroxymethyl)furan-2-yl]methyl}amino)-2-methylpropan-1-ol

• Molecular Formula: C10H17NO3
• Molecular Weight: 199.25 g/mol
• IUPAC Name: 2-[[5-(hydroxymethyl)furan-2-yl]methylamino]-2-methylpropan-1-ol
• InChI: InChI=1S/C10H17NO3/c1-10(2,7-13)11-5-8-3-4-9(6-12)14-8/h3-4,11-13H,5-7H2,1-2H3
• InChI Key: NJPFEAMHANQIIV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(CO)NCC1=CC=C(O1)CO

Description

2-({[5-(Hydroxymethyl)furan-2-yl]methyl}amino)-2-methylpropan-1-ol is a synthetic amino alcohol derivative featuring a furan ring substituted with a hydroxymethyl group at position 4. This moiety is linked via a methylamino bridge to a branched 2-methylpropan-1-ol chain.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-({[5-(Hydroxymethyl)furan-2-yl]methyl}amino)-2-methylpropan-1-ol typically involves the reductive amination of 5-hydroxymethylfurfural (HMF) with appropriate amines. One common method involves the reaction of HMF with aniline derivatives in the presence of a reducing agent such as sodium borohydride (NaBH4). The reaction is conducted in a solvent like methanol at low temperatures (0-5°C) to ensure high yields and purity .

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by optimizing the reaction conditions and using continuous flow reactors. The use of eco-friendly reagents and catalysts, such as solid acid catalysts, can enhance the efficiency and sustainability of the process .

Chemical Reactions Analysis

Types of Reactions

2-({[5-(Hydroxymethyl)furan-2-yl]methyl}amino)-2-methylpropan-1-ol undergoes various chemical reactions, including:

Oxidation: The hydroxymethyl group can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction: The compound can be reduced to form alcohols or amines.

Substitution: The amino group can participate in nucleophilic substitution reactions to form various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are frequently used reducing agents.

Substitution: Reagents such as alkyl halides and acyl chlorides are used for nucleophilic substitution reactions.

Major Products

The major products formed from these reactions include aldehydes, carboxylic acids, alcohols, and various substituted derivatives, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

2-({[5-(Hydroxymethyl)furan-2-yl]methyl}amino)-2-methylpropan-1-ol has a wide range of scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and as a building block for the development of new materials.

Biology: The compound exhibits potential biological activities, including antimicrobial and antioxidant properties, making it a candidate for drug development.

Medicine: It is explored for its potential therapeutic effects in treating various diseases, including cancer and infectious diseases.

Industry: The compound is used in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 2-({[5-(Hydroxymethyl)furan-2-yl]methyl}amino)-2-methylpropan-1-ol involves its interaction with specific molecular targets and pathways. The compound can form hydrogen bonds and other interactions with enzymes and receptors, modulating their activity. For example, it may inhibit bacterial enzymes, leading to antimicrobial effects, or interact with cellular pathways involved in oxidative stress, providing antioxidant benefits .

Comparison with Similar Compounds

Structural Analogues in Pharmaceutical Impurities

Ranitidine Amino Alcohol Hemifumarate ([5-[(Dimethylamino)methyl]furan-2-yl]methanol):

• Structural Differences: Replaces the methylamino-propanol chain with a dimethylamino group and a simpler methanol group.
• Functional Relevance: A known impurity in ranitidine synthesis, it lacks the branched alcohol chain but retains the furan-hydroxymethyl core .

N-{2-[({5-[(Dimethylamino)methyl]furan-2-yl}methyl)sulphanyl]ethyl}-2-nitroacetamide:

• Key Difference: Contains a sulphanyl-ethyl-nitroacetamide chain instead of the amino alcohol group.
• Role: A ranitidine-related compound with demonstrated affinity for monoamine transporters (MATs) in vitro .

Bioactive Furan Derivatives

5-Hydroxymethylfurfural (5-HMF) :

• Structure : Simpler furan derivative with hydroxymethyl and formyl groups.
• Activity : Exhibits antioxidant properties and serves as a precursor for bio-based chemicals like furan-2,5-dicarboxylic acid (FDCA) via enzymatic oxidation .

Compound 42 (4-(5-{[(2-{5-fluoro-1H-pyrrolo[2,3-b]pyridin-3-yl}ethyl)amino]methyl}furan-2-yl)phenol):

• Structural Similarity: Features a furan ring with an amino-methyl linker but incorporates a phenol and pyrrolopyridine group.
• Bioactivity : Binds to 5-HT6 and 5-HT2A receptors, showing procognitive effects in vivo .

Comparative Data Table

Compound Name	Furan Substituents	Amino/Alcohol Chain	Bioactivity/Applications	Reference
Target Compound	5-(Hydroxymethyl)	2-Methylpropan-1-ol via methylamino	Under investigation	-
Ranitidine Amino Alcohol Hemifumarate	5-(Dimethylaminomethyl)	Methanol	Pharmaceutical impurity
5-HMF	5-Hydroxymethyl, 2-formyl	None	Antioxidant, FDCA precursor
Compound 42	5-Aminomethyl	2-(Pyrrolopyridinylethyl)amino	5-HT6/5-HT2A receptor binding
(5-{[(Allylamino)methyl]furan-2-yl)methanol	5-Aminomethyl	Allyl amino-methanol	Polymer/resin synthesis

Key Research Findings

• Synthetic Pathways : The target compound’s branched alcohol chain distinguishes it from simpler furan derivatives like 5-HMF, which are often derived from carbohydrate dehydration .
• Oxidation Potential: The hydroxymethyl group on the furan ring may enable enzymatic oxidation to carboxylic acids, analogous to 5-HMF conversion to FDCA .

Biological Activity

The compound 2-({[5-(hydroxymethyl)furan-2-yl]methyl}amino)-2-methylpropan-1-ol, also known by its CAS No. 1483415-02-6, is a derivative of hydroxymethylfuran and has garnered attention due to its potential biological activities, particularly in the fields of pharmacology and medicinal chemistry. This article aims to explore the biological activity of this compound, including its synthesis, mechanisms of action, and relevant case studies.

• Molecular Formula : C10H17NO3
• Molecular Weight : 199.25 g/mol
• CAS Number : 1483415-02-6

Synthesis

The synthesis of 2-({[5-(hydroxymethyl)furan-2-yl]methyl}amino)-2-methylpropan-1-ol typically involves the reaction of hydroxymethylfuran derivatives with amines. The detailed synthetic pathway can be outlined as follows:

• Starting Material : 5-Hydroxymethylfuran.
• Reagent : Appropriate amine (e.g., methylamine).
• Condition : Reaction under controlled temperature and solvent conditions.

Anticancer Properties

Recent studies have investigated the anticancer properties of compounds derived from hydroxymethylfuran. For instance, methyl-5-(hydroxymethyl)-2-furan carboxylate has shown cytotoxic effects against various cancer cell lines, including HeLa and HepG2, with IC50 values indicating significant potency against these cells .

Compound	Cell Line	IC50 (µg/mL)
Methyl-5-(hydroxymethyl)-2-furan carboxylate	HeLa	62.37
Methyl-5-(hydroxymethyl)-2-furan carboxylate	HepG2	Not specified

Antimicrobial Activity

The compound has also displayed antimicrobial properties against both Gram-positive and Gram-negative bacteria. The minimum inhibitory concentration (MIC) values suggest its potential as an antibacterial agent.

Bacterial Strain	MIC (µg/mL)
Staphylococcus aureus	1.00
Escherichia coli	Not specified

The biological activity of 2-({[5-(hydroxymethyl)furan-2-yl]methyl}amino)-2-methylpropan-1-ol is attributed to its ability to interact with cellular pathways involved in apoptosis and cell proliferation. The furan moiety is known to participate in redox reactions, which may contribute to oxidative stress in cancer cells, leading to cell death .

Case Studies

• Study on Cytotoxicity : A study published in the Oriental Journal of Chemistry explored the cytotoxic effects of various furan derivatives, including those similar to our compound. It was found that modifications in the furan ring significantly influenced their biological activity .
• Antimicrobial Efficacy : Research highlighted that derivatives of hydroxymethylfuran exhibited potent antibacterial activity against common pathogens, suggesting a promising avenue for developing new antimicrobial agents .